3-Acetyl-1-phenylpiperidin-2-one

• IUPAC Name: 3-acetyl-1-phenylpiperidin-2-one
• InChI: InChI=1S/C13H15NO2/c1-10(15)12-8-5-9-14(13(12)16)11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-9H2,1H3
• InChI Key: PILPATAVOYVCMA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CCCN(C1=O)C2=CC=CC=C2
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

3-Acetyl-1-phenylpiperidin-2-one is a chemical compound with the CAS Number: 2092204-97-0. It has a molecular weight of 217.27. It is usually found in powder form.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The synthesis of substituted piperidines is an important task of modern organic chemistry. Specific methods of piperidine synthesis have been widely published.

Molecular Structure Analysis

The InChI code for 3-Acetyl-1-phenylpiperidin-2-one is 1S/C13H15NO2/c1-10(15)12-8-5-9-14(13(12)16)11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-9H2,1H3.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Physical And Chemical Properties Analysis

3-Acetyl-1-phenylpiperidin-2-one is a powder with a molecular weight of 217.27. It is typically stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Biological Evaluation and Drug Development

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Mechanism of Action

Target of Action

3-Acetyl-1-phenylpiperidin-2-one is a derivative of piperidine . Piperidine derivatives are known to have a wide range of targets, depending on their specific structure . .

Mode of Action

Piperidine derivatives are known to interact with their targets in various ways, leading to different biological effects .

Biochemical Pathways

Piperidine derivatives are known to affect a wide range of biochemical pathways, depending on their specific structure and target .

Result of Action

Piperidine derivatives are known to have a wide range of effects, depending on their specific structure and target .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of piperidine derivatives .

Safety and Hazards

The safety information for 3-Acetyl-1-phenylpiperidin-2-one includes several hazard statements: H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.